Cas no 79326-04-8 (5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one)
79326-04-8 structure
Product Name:5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one
CAS No:79326-04-8
MF:C10H8O4
MW:192.168123245239
CID:1796673
Update Time:2024-11-26
5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one Chemical and Physical Properties
Names and Identifiers
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- 5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one
- 5-Hydroxy-6-methoxycoumarin
- Floribin
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- Inchi: 1S/C10H8O4/c1-13-8-4-3-7-6(10(8)12)2-5-9(11)14-7/h2-5,12H,1H3
- InChI Key: CIWXNUFLRXYBQV-UHFFFAOYSA-N
- SMILES: COC1C(O)=C2C(OC(C=C2)=O)=CC=1
Computed Properties
- Exact Mass: 192.042
- Monoisotopic Mass: 192.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
5-Hydroxy-6-methoxy-2H-1-benzopyran-2-one Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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